Cas no 1339683-51-0 ((3-methylbutyl)1-(3-methylthiophen-2-yl)ethylamine)

• Product Name: (3-methylbutyl)1-(3-methylthiophen-2-yl)ethylamine
• CAS No: 1339683-51-0
• MF: C₁₂H₂₁NS
• MW: 211.366842031479
• CID: 5207865
• PubChem ID: 63991013
• Update Time: 2025-06-13

(3-methylbutyl)1-(3-methylthiophen-2-yl)ethylamine Chemical and Physical Properties

Names and Identifiers

• (3-Methylbutyl)[1-(3-methylthiophen-2-yl)ethyl]amine
• 2-Thiophenemethanamine, α,3-dimethyl-N-(3-methylbutyl)-
• (3-methylbutyl)1-(3-methylthiophen-2-yl)ethylamine

• Inchi： 1S/C12H21NS/c1-9(2)5-7-13-11(4)12-10(3)6-8-14-12/h6,8-9,11,13H,5,7H2,1-4H3
• InChI Key： DDOOYAVUFJJESZ-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1C(C)NCCC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 158
• XLogP3: 3.5
• Topological Polar Surface Area: 40.3

Additional information on (3-methylbutyl)1-(3-methylthiophen-2-yl)ethylamine

Introduction to (3-methylbutyl)1-(3-methylthiophen-2-yl)ethylamine and Its Significance in Modern Chemical Research

Chemical compounds play a pivotal role in the advancement of pharmaceuticals, agrochemicals, and materials science. Among these, (3-methylbutyl)1-(3-methylthiophen-2-yl)ethylamine, with the CAS number 1339683-51-0, has emerged as a compound of significant interest due to its unique structural properties and potential applications. This introduction delves into the compound's characteristics, its synthesis, and its relevance in contemporary research, particularly in the realm of medicinal chemistry and material science.

The molecular structure of (3-methylbutyl)1-(3-methylthiophen-2-yl)ethylamine is characterized by a combination of alkyl and aryl groups, which contribute to its versatile reactivity. The presence of a thiophene ring, specifically a 3-methylthiophen-2-yl moiety, introduces a level of complexity that makes this compound a valuable scaffold for further chemical modifications. This structural feature is particularly noteworthy in the context of drug design, where thiophene derivatives are known for their biological activity and pharmacological potential.

In recent years, there has been a surge in research focused on thiophene-based compounds due to their wide-ranging applications. Studies have shown that thiophene derivatives exhibit properties such as anti-inflammatory, antimicrobial, and antitumor effects. The compound (3-methylbutyl)1-(3-methylthiophen-2-yl)ethylamine is no exception and has been explored for its potential in developing novel therapeutic agents. Its ability to interact with biological targets makes it a promising candidate for further investigation.

The synthesis of (3-methylbutyl)1-(3-methylthiophen-2-yl)ethylamine involves a series of well-established organic reactions, including alkylation and condensation processes. The use of advanced synthetic methodologies ensures high yield and purity, which are crucial for subsequent applications in pharmaceutical research. Researchers have leveraged modern techniques such as catalytic hydrogenation and cross-coupling reactions to optimize the synthesis pathway, making it more efficient and scalable.

One of the most intriguing aspects of this compound is its potential role in material science. Thiophene derivatives are known for their electronic properties, making them suitable candidates for use in organic semiconductors and conductive polymers. The incorporation of (3-methylbutyl)1-(3-methylthiophen-2-yl)ethylamine into these materials could lead to novel functionalities, such as enhanced charge transport or luminescence properties. This opens up avenues for developing advanced technological applications.

The compound's biological activity has also been a focal point of recent research. Preclinical studies have suggested that derivatives of thiophene can modulate various biological pathways, including those involved in pain perception and neurotransmitter release. While further research is needed to fully understand the mechanisms of action, these findings underscore the potential of (3-methylbutyl)1-(3-methylthiophen-2-yl)ethylamine as a lead compound for drug discovery.

In conclusion, (3-methylbutyl)1-(3-methylthiophen-2-yl)ethylamine represents a fascinating compound with diverse applications across multiple scientific disciplines. Its unique structural features, coupled with its synthetic accessibility, make it an attractive candidate for further exploration. As research continues to uncover new possibilities, this compound is poised to play a significant role in the development of innovative therapies and materials.